Cas no 387844-02-2 (3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide)

• Product Name: 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide
• CAS No: 387844-02-2
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 5796903
• PubChem ID: 92931376
• Update Time: 2025-05-24

3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide
• (Z)-3-[4-[Benzyl(ethyl)amino]phenyl]-2-cyanoprop-2-enamide
• 387844-02-2
• Z44298583
• 3-{4-[benzyl(ethyl)amino]phenyl}-2-cyanoprop-2-enamide
• EN300-26576935

• Inchi： 1S/C19H19N3O/c1-2-22(14-16-6-4-3-5-7-16)18-10-8-15(9-11-18)12-17(13-20)19(21)23/h3-12H,2,14H2,1H3,(H2,21,23)/b17-12-
• InChI Key： NFHDHBVTUVUJJK-ATVHPVEESA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(=CC=1)N(CC)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 305.152812238g/mol
• Monoisotopic Mass: 305.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide

Introduction to 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide (CAS No. 387844-02-2)

3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide, with the CAS number 387844-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its 4-benzyl(ethyl)aminophenyl moiety and the presence of a cyano group at the prop-2-enamide position, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The introduction of the cyano group at the prop-2-enamide position enhances the electrophilicity of the molecule, making it a versatile intermediate in the construction of more complex pharmacophores. This feature is particularly valuable in drug design, where such intermediates can be further functionalized to produce novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing benzylamine derivatives. The benzyl(ethyl)aminophenyl group in 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide is known to interact favorably with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions are critical for modulating cellular processes and have implications in the treatment of various diseases.

One of the most compelling aspects of 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide is its potential as a lead compound for the development of new drugs. Researchers have been investigating its effects on several key biological pathways, including those related to inflammation, pain, and neurodegeneration. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in these pathways, making it a promising candidate for further development.

The cyano group in the molecule also plays a crucial role in its pharmacological profile. Cyano-substituted compounds are known to exhibit enhanced binding affinity to biological targets due to their ability to form hydrogen bonds and participate in π-stacking interactions. These interactions are essential for achieving high selectivity and efficacy in drug design. In the case of 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide, the cyano group is strategically positioned to interact with key residues in target proteins, thereby enhancing its binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacological activities of molecules like 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, suggesting its potential as a multitarget inhibitor. Such multitarget inhibition is highly desirable in drug development, as it can lead to synergistic effects and reduce the likelihood of side effects.

The synthesis of 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide also highlights the importance of green chemistry principles in modern pharmaceutical research. The synthetic route employed minimizes waste generation and utilizes environmentally friendly reagents, aligning with global efforts to promote sustainable chemical practices. This approach not only reduces the environmental impact but also ensures that the compound can be produced on a scalable basis for future clinical applications.

In conclusion, 3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide (CAS No. 387844-02-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the discovery and development of novel drugs.